Cas no 538-68-1 (1-Pentylbenzene)

• Product Name: 1-Pentylbenzene
• CAS No: 538-68-1
• MF: C₁₁H₁₆
• MW: 148.244743347168
• MDL: MFCD00009502
• CID: 38149
• PubChem ID: 10864
• Update Time: 2025-04-18

1-Pentylbenzene Chemical and Physical Properties

Names and Identifiers

• Pentylbenzene
• 1-Phenylpentane
• n-Pentylbenzene
• n-Amylbenzene,(1-Phenylpentane)
• n-Amylbenzene
• Phenylpentane
• Amylbenzene
• 1-Pentylbenzene
• 1-Pentanamine,4-methylbenzenesulfonate
• n-pentylammonium tosylate
• Benzene, n-pentyl-
• CCRIS 4103
• DTXSID6022054
• D88261
• Pentylbenzene, 99%
• A0449
• 538-68-1
• NSC 73982
• UNII-5409M6Z67M
• pentyl-benzene
• AMYLBENZENE [MI]
• CHEBI:176693
• NCIOpen2_000506
• EN300-24694
• Benzene, pentyl-
• W-105701
• NSC-73982
• Q9545681
• MFCD00009502
• InChI=1/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H
• LS-13977
• AI3-00452
• NS00032861
• Pentylbenzene, purum
• Pentane, phenyl-
• 5409M6Z67M
• CS-0128379
• Pentylbenzene, analytical standard
• 1-Phenyl-n-pentane
• Z199507042
• AKOS009097320
• n-pentyl benzene
• A829806
• 3H2
• FT-0652931
• NSC73982
• Pentane, 1-phenyl-
• EINECS 208-701-5
• nPentylbenzene
• benzene, pentyl
• nAmylbenzene
• Pentane, 1phenyl
• 1Phenylnpentane
• 1Phenylpentane
• DTXCID302054
• AAA53868

• MDL： MFCD00009502
• Inchi： 1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3
• InChI Key： PWATWSYOIIXYMA-UHFFFAOYSA-N
• SMILES： C(CC1C=CC=CC=1)CCC
• BRN： 1904359

Computed Properties

• Exact Mass: 148.12500
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 80
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless transparent liquid with aromatic smell.
• Density: 0.863 g/mL at 25 °C(lit.)
• Melting Point: −75 °C (lit.)
• Boiling Point: 205 °C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.488(lit.)
• Solubility: H2O: insoluble
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.41930
• Solubility: Insoluble in water and methanol. But it can be miscible with ethanol, ether, ethyl acetate, acetone and benzene. It can dissolve mineral oil, oleic acid, fatty hydrocarbon and aromatic hydrocarbon.
• Merck: 600

1-Pentylbenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H227-H304-H411
• Warning Statement： P210-P273-P280-P301+P310+P331-P370+P378-P391-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： S23-S24/25-S61
• Hazardous Material Identification：
• Risk Phrases：R10
• Packing Group：II; III
• Safety Term：4.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.7%(V)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons